2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-[(5,6-dimethyl-7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C15H14N6O4S/c1-8-9(2)20-14(17-13(8)23)18-19-15(20)26-7-12(22)16-10-4-3-5-11(6-10)21(24)25/h3-6H,7H2,1-2H3,(H,16,22)(H,17,18,23)
• InChI Key: WTGKEFPEMUVIBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(=NN=C2SCC(=O)NC3=CC(=CC=C3)[N+](=O)[O-])NC1=O)C
• Molecular Formula: C15H14N6O4S
• Molecular Weight: 374.4 g/mol
• CAS No.: 891130-62-4

Description

2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)-N-(3-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C15H14N6O4S and its molecular weight is 374.38. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research has identified compounds incorporating the triazolopyrimidin moiety as possessing antimicrobial properties. Studies have focused on synthesizing new heterocycles incorporating this moiety to evaluate their effectiveness against a range of microbial agents. One study elaborates on the synthesis and antimicrobial assessment of such heterocycles, highlighting their potential utility in combating microbial infections (Bondock et al., 2008; Fadda et al., 2017).

Potential Antiasthma Agents

Compounds with a [1,2,4]triazolo[1,5-c]pyrimidine structure have been investigated for their potential as antiasthma agents. This research involved the synthesis of 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines and their evaluation as mediator release inhibitors, identifying them as promising candidates for further pharmacological and toxicological study (Medwid et al., 1990).

Synthesis of Novel Heterocycles

The exploration of novel heterocycles incorporating the triazolopyrimidin moiety extends to the synthesis of compounds with potential anticancer, antitumor, and insecticidal activities. Research into these areas aims to develop new therapeutic and agricultural agents by leveraging the unique chemical properties of these compounds. Notably, some studies have synthesized and assessed the insecticidal properties of heterocycles against specific pests, contributing to the development of new pest control strategies (Gomha et al., 2017).

Amplifiers of Other Compounds

Additionally, research has been conducted into the use of triazolopyrimidine derivatives as amplifiers of other compounds, such as phleomycin, against E. coli, showcasing the potential of these compounds to enhance the efficacy of existing antimicrobial agents (Brown et al., 1978).